Cas no 2137637-83-1 (1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine)

• Product Name: 1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine
• CAS No: 2137637-83-1
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5608812
• PubChem ID: 165486868
• Update Time: 2025-05-24

1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2137637-83-1
• EN300-843276
• 1-cyclopropanecarbonyl-2-(methoxymethyl)piperazine
• 1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine

• Inchi： 1S/C10H18N2O2/c1-14-7-9-6-11-4-5-12(9)10(13)8-2-3-8/h8-9,11H,2-7H2,1H3
• InChI Key： HBQZDJNHBCQYMF-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCNCC1COC

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine

1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine: A Comprehensive Overview

The compound with CAS No. 2137637-83-1, commonly referred to as 1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring, a carbonyl group, and a methoxymethyl substituent attached to a piperazine backbone. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is a well-known structural element in various pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the potential of 1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine in drug discovery. Its cyclopropane ring introduces strain and rigidity into the molecule, which can enhance its binding affinity to specific receptors. The methoxymethyl group adds flexibility and hydrophilic properties, making it easier for the molecule to traverse biological membranes. These features collectively make this compound an attractive candidate for developing novel therapeutic agents.

The synthesis of 1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine involves a multi-step process that typically includes the formation of the piperazine ring followed by functionalization with the cyclopropanecarbonyl and methoxymethyl groups. Researchers have explored various synthetic pathways, including nucleophilic substitution and coupling reactions, to optimize the yield and purity of this compound. Advanced techniques such as microwave-assisted synthesis and catalytic methods have also been employed to streamline the production process.

In terms of physical properties, 1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. The compound's stability under different conditions has also been extensively studied, with results indicating that it remains stable under neutral pH conditions but may degrade in strongly acidic or basic environments.

The biological activity of 1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine has been investigated in several recent studies. In vitro assays have demonstrated its potential as an inhibitor of certain enzyme targets, particularly those involved in neurological disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point of research, with findings suggesting that its methoxymethyl group plays a crucial role in enhancing BBB penetration.

Moreover, computational modeling studies have provided insights into the molecular interactions of 1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine with biological targets. Docking simulations have revealed that the compound can form favorable interactions with key residues in the active sites of proteins, suggesting its potential as a lead compound for drug development. These findings have been corroborated by experimental data from cell-based assays, which further support its therapeutic potential.

Looking ahead, the development of 1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine into a clinically relevant drug will depend on several factors, including its pharmacokinetic profile, toxicity profile, and efficacy in animal models. Ongoing research is focused on optimizing these aspects through structural modifications and formulation studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, 1-Cyclopropanecarbonyl-2-(methoxymethyl)piperazine (CAS No. 2137637-83-1) represents a promising molecule with significant potential in drug discovery and development. Its unique structure, favorable physical properties, and biological activity make it an intriguing subject for further research. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play a pivotal role in the creation of novel therapeutic agents.